3-(Benzenesulfonyl)-6-chloro-4-(piperidin-1-yl)quinoline

• IUPAC Name: 3-(benzenesulfonyl)-6-chloro-4-piperidin-1-ylquinoline
• InChI: InChI=1S/C20H19ClN2O2S/c21-15-9-10-18-17(13-15)20(23-11-5-2-6-12-23)19(14-22-18)26(24,25)16-7-3-1-4-8-16/h1,3-4,7-10,13-14H,2,5-6,11-12H2
• InChI Key: HIUXMDXJXVGHAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=CC=C4)Cl
• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol

Description

The compound “3-(Benzenesulfonyl)-6-chloro-4-(piperidin-1-yl)quinoline” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A microwave-assisted synthesis of a library of quinoline thiosemicarbazones endowed with a piperidine moiety was achieved via the condensation of 6/8-methyl-2-(piperidin-1-yl)quinoline-3-carbaldehydes and (un)substituted thiosemicarbazides.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structures of all the synthesized compounds were fully established using readily available spectroscopic techniques (FTIR, 1 H- and 13 C-NMR).

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Anticancer Applications

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Antiviral Applications

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Antimalarial Applications

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Antimicrobial and Antifungal Applications

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Antihypertensive Applications

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Analgesic and Anti-inflammatory Applications

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Anti-Alzheimer Applications

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Antipsychotic Applications

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Mechanism of Action

While the specific mechanism of action for “3-(Benzenesulfonyl)-6-chloro-4-(piperidin-1-yl)quinoline” is not mentioned in the retrieved papers, it’s worth noting that several cholinesterase inhibitors such as donepezil, rivastigimine, tacrine, ensaculin, and galantamine have been designed, and used for the treatment of cognitive dysfunction and memory loss of Alzheimer’s disease patients.

Future Directions

The future directions in the field of piperidine derivatives include the development of fast and cost-effective methods for the synthesis of substituted piperidines. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.